![molecular formula C28H17ClN2O2 B8359397 5-Chloro-2-{4-[2-(2-phenyl-1,3-benzoxazol-6-yl)ethenyl]phenyl}-1,3-benzoxazole CAS No. 67563-47-7](/img/structure/B8359397.png)
5-Chloro-2-{4-[2-(2-phenyl-1,3-benzoxazol-6-yl)ethenyl]phenyl}-1,3-benzoxazole
Cat. No. B8359397
M. Wt: 448.9 g/mol
InChI Key: UVXLRZVJNPFWAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04167628
Procedure details
A solution of 4.46 g (0.02 mole) of 2-phenyl-6-formyl-benzoxazole of the formula ##STR29## (melting point: 133°-135° C.) and 7.59 g (0.02 mole) of 2-(p-diethylphosphonomethylphenyl)-5-chloro-benzoxazole of the formula ##STR30## (melting point: 96°-98°) in 80 ml of dimethyl formamide is heated to 40° C. Then 2.1 g (0.022 mole) of sodium tert.butylate are added in small amounts to the solution over the course of 30 minutes and the resultant suspension is further stirred for 4 hours at 40° C. The reaction mixture is poured into water and the precipitate is collected by filtration, washed with water and subsequently with a total amount of 110 ml of methanol. The product is recrystallised form a solvent mixture of nonane/xylene (1:1) with the addition of fuller's earth, affording 3 g (30% of theory) of 1-(2-phenylbenzoxazol-6-yl)-2-[4'-(5-chlorbenzoxazol-2-yl)-phenyl]-ethylene of the formula ##STR31## in the form of pale yellow flakes having a melting point of 241°-242° C.
Name
2-(p-diethylphosphonomethylphenyl)-5-chloro-benzoxazole
Quantity
7.59 g
Type
reactant
Reaction Step One
[Compound]
Name
sodium tert.butylate
Quantity
2.1 g
Type
reactant
Reaction Step Two
[Compound]
Name
resultant suspension
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[C:1]1([C:7]2[O:8][C:9]3[CH:15]=[C:14]([CH:16]=O)[CH:13]=[CH:12][C:10]=3[N:11]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.C(OP([CH2:26][C:27]1[CH:32]=[CH:31][C:30]([C:33]2[O:34][C:35]3[CH:41]=[CH:40][C:39]([Cl:42])=[CH:38][C:36]=3[N:37]=2)=[CH:29][CH:28]=1)(OCC)=O)C.O>CN(C)C=O>[C:1]1([C:7]2[O:8][C:9]3[CH:15]=[C:14]([CH:16]=[CH:26][C:27]4[CH:28]=[CH:29][C:30]([C:33]5[O:34][C:35]6[CH:41]=[CH:40][C:39]([Cl:42])=[CH:38][C:36]=6[N:37]=5)=[CH:31][CH:32]=4)[CH:13]=[CH:12][C:10]=3[N:11]=2)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
4.46 g
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)C=1OC2=C(N1)C=CC(=C2)C=O
|
|
Name
|
2-(p-diethylphosphonomethylphenyl)-5-chloro-benzoxazole
|
|
Quantity
|
7.59 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OP(=O)(OCC)CC1=CC=C(C=C1)C=1OC2=C(N1)C=C(C=C2)Cl
|
|
Name
|
|
|
Quantity
|
80 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
|
Step Two
[Compound]
|
Name
|
sodium tert.butylate
|
|
Quantity
|
2.1 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
[Compound]
|
Name
|
resultant suspension
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the precipitate is collected by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with water and subsequently with a total amount of 110 ml of methanol
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The product is recrystallised form
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
a solvent mixture of nonane/xylene (1:1)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
with the addition of fuller's earth
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)C=1OC2=C(N1)C=CC(=C2)C=CC2=CC=C(C=C2)C=2OC1=C(N2)C=C(C=C1)Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3 g | |
| YIELD: PERCENTYIELD | 30% | |
| YIELD: CALCULATEDPERCENTYIELD | 33.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
